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Compound of Interest

Compound Name: Praseodymium hydroxide

Cat. No.: B095349 Get Quote

CAS Number: 16469-16-2[1][2][3] Chemical Formula: Pr(OH)₃[1][2][3]

This guide provides an in-depth overview of Praseodymium (III) Hydroxide, including its

chemical and physical properties, safety data, and a detailed experimental protocol for its

synthesis. The information is intended for researchers, scientists, and professionals in drug

development and related fields.

Core Properties and Data
Praseodymium (III) hydroxide is a light green, inorganic compound that is insoluble in water but

soluble in acids.[2][3] It is primarily used in catalysts, as an intermediate for praseodymium

salts, and in the manufacturing of magnetic materials.[2]

Quantitative Data Summary
The key physical and chemical properties of Praseodymium (III) Hydroxide are summarized in

the table below for easy reference.
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Property Value References

CAS Number 16469-16-2 [1][2][3]

Linear Formula Pr(OH)₃ [1][2]

Molar Mass 191.932 g/mol [2][3][4]

Appearance
Light green particles or

powder; green solid
[2][3]

Solubility in Water Virtually insoluble [2][3]

Solubility Product (Ksp) 3.39 × 10⁻²⁴ [3]

Melting Point 220 °C (decomposes) [3]

EC Number 240-513-9 [1][3]

Safety and Handling
A specific Safety Data Sheet (SDS) for pure praseodymium (III) hydroxide is not readily

available in public databases. However, safety information can be inferred from the SDS of

related praseodymium compounds, such as praseodymium oxides and nitrates, and from the

fact that praseodymium hydroxide is a hazardous decomposition product of praseodymium

metal.[3] Researchers should handle this compound with care, adhering to the safety protocols

for similar rare earth metal compounds.

GHS Hazard Information (Inferred)
The following GHS information is based on praseodymium nitrate hexahydrate and

praseodymium oxide, which are common precursors or related materials. These should be

considered as potential hazards for praseodymium hydroxide.

Pictograms:

oksidizer

corrosion

exclamation mark
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Signal Word:Danger or Warning

Hazard Statements:

May intensify fire; oxidizer (based on nitrate precursor).[2]

Causes severe skin burns and eye damage (based on solutions in acid).

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

Precautionary Statements:

Prevention:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[2]

Keep/Store away from clothing/combustible materials.[2]

Wash skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.[2]

Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

Use only outdoors or in a well-ventilated area.

Response:

IF ON SKIN: Wash with plenty of soap and water.[2]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]
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Call a POISON CENTER or doctor/physician if you feel unwell.

General Safety Workflow
The following diagram illustrates the standard safety workflow for handling potentially

hazardous chemical compounds like praseodymium hydroxide.
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Caption: General safety workflow for handling chemical compounds.
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Experimental Protocols
Synthesis of Praseodymium (III) Hydroxide via
Precipitation
This protocol details the synthesis of Praseodymium (III) Hydroxide by the reaction of an

aqueous solution of Praseodymium (III) Nitrate with a base.

Materials:

Praseodymium (III) nitrate (Pr(NO₃)₃)

Ammonia solution (NH₃·H₂O) or Sodium Hydroxide (NaOH) solution

Deionized water

Beakers

Stirring rod or magnetic stirrer

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Methodology:

Preparation of Reactant Solution: Dissolve a calculated amount of praseodymium (III) nitrate

in deionized water in a beaker to create a solution of desired concentration.

Precipitation: While stirring the praseodymium nitrate solution, slowly add the ammonia or

sodium hydroxide solution dropwise. A light green precipitate of praseodymium (III)

hydroxide will form immediately. The chemical reaction is: Pr(NO₃)₃ + 3 NH₃·H₂O →

Pr(OH)₃↓ + 3 NH₄NO₃[3]

Aging (Optional): For the formation of nanorods, the precipitate can be aged at room

temperature. This simple process can result in the formation of nanostructures without the

need for high-temperature hydrothermal processing.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/praseodymium%20metal%20%20-Ames.pdf
https://www.fishersci.com/store/msds?partNumber=AA3566309&productDescription=PRASDYM%28III%29+OXIDE+99.9%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation: Separate the precipitate from the solution by filtration.

Washing: Wash the collected precipitate several times with deionized water to remove any

unreacted reagents and soluble byproducts (e.g., ammonium nitrate).

Drying: Dry the final product in an oven at a low temperature (e.g., 80-100 °C) to remove

water without causing decomposition.

Synthesis Workflow Diagram
The following diagram illustrates the experimental workflow for the synthesis of Praseodymium

(III) Hydroxide.
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Caption: Experimental workflow for Pr(OH)₃ synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Praseodymium (III) Hydroxide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095349#praseodymium-hydroxide-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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